Cas no 2172154-02-6 (3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea)

• Product Name: 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea
• CAS No: 2172154-02-6
• MF: C₁₀H₁₃FN₂S
• MW: 212.287024259567
• CID: 6204176
• PubChem ID: 165524437
• Update Time: 2025-06-10

3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea
• EN300-1274908
• 2172154-02-6

• Inchi： 1S/C10H13FN2S/c1-8-2-4-9(5-3-8)13-10(14)12-7-6-11/h2-5H,6-7H2,1H3,(H2,12,13,14)
• InChI Key： KFQODFDHSWTXHU-UHFFFAOYSA-N
• SMILES： S=C(NCCF)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 212.07834776g/mol
• Monoisotopic Mass: 212.07834776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea

3-(2-Fluoroethyl)-1-(4-Methylphenyl)thiourea (CAS No. 2172154-02-6): A Comprehensive Overview

3-(2-Fluoroethyl)-1-(4-methylphenyl)thiourea (CAS No. 2172154-02-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea consists of a thiourea moiety, a fluoroethyl group, and a 4-methylphenyl ring. The presence of these specific functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea. One notable approach involves the reaction of 4-methylbenzothioamide with 2-fluoroethyl isothiocyanate, yielding the desired product with high purity and yield. This synthetic route is not only efficient but also scalable, making it suitable for large-scale production in industrial settings.

The biological activity of 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea has been evaluated in various assays to determine its potential therapeutic applications. Preliminary results indicate that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea has shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that the compound may have potential applications in the treatment of inflammatory diseases.

The pharmacokinetic profile of 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea has also been investigated. Studies in animal models have shown that the compound is well-absorbed following oral administration and exhibits good bioavailability. Furthermore, it has a favorable distribution profile, with significant accumulation in target tissues such as the liver and lungs. These pharmacokinetic properties make it a promising candidate for further preclinical and clinical evaluation.

Toxicity studies on 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea have revealed that it is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 500 mg/kg. However, further studies are needed to fully assess its safety profile in humans.

In conclusion, 3-(2-fluoroethyl)-1-(4-methylphenyl)thiourea (CAS No. 2172154-02-6) is a promising compound with potential applications in cancer therapy and anti-inflammatory treatments. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies aim to optimize its formulation and delivery methods to enhance its therapeutic efficacy and safety.